![molecular formula C21H22FN3O3 B6543507 N-[4-({2-[2-(4-fluorophenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide CAS No. 1040674-45-0](/img/structure/B6543507.png)
N-[4-({2-[2-(4-fluorophenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide
Description
N-[4-({2-[2-(4-fluorophenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H22FN3O3 and its molecular weight is 383.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-[4-({2-[2-(4-fluorophenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide is 383.16451973 g/mol and the complexity rating of the compound is 551. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[4-({2-[2-(4-fluorophenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-({2-[2-(4-fluorophenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Triple-Acting PPARα, -γ, and -δ Agonist
The compound has been identified as a potent triple-acting PPARα, -γ, and -δ agonist . PPARs (Peroxisome proliferator-activated receptors) are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes. They play essential roles in the regulation of cellular differentiation, development, metabolism, and tumorigenesis of higher organisms.
Synthesis of Biologically Active Benzofuran Derivatives
The compound has been used in the synthesis of biologically active benzofuran derivatives . Benzofuran is a heterocyclic compound and its derivatives have been found to possess a wide range of biological activities, including anti-tumor and anti-viral properties.
Anticancer Activity
The compound and its derivatives have shown significant anticancer activity . In particular, they have been tested against the HCT 116 cell line, a human colorectal carcinoma cell line commonly used in cancer research.
Fluorescent Protein Antibodies
Although not directly related to the compound itself, the term “F5226-0431” has been associated with a specific type of fluorescent protein antibody . These antibodies are used to identify and locate intracellular and extracellular proteins in common applications such as Western Blot, ELISA, ImmunoChemistry, and Flow Cytometry.
Temperature-Response Strategies
While not directly linked to the compound, the presence of the fluorophenyl group in the compound suggests potential applications in temperature-response strategies . These strategies, employed by small molecule and polymer probes, include intramolecular rotation, polarity sensitivity, Förster resonance energy transfer, and structural changes.
Reactions at the Benzylic Position
Again, while not directly related to the compound, the presence of the fluorophenyl group suggests potential applications in reactions at the benzylic position . Benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation.
properties
IUPAC Name |
4-(cyclopropanecarbonylamino)-N-[2-[[2-(4-fluorophenyl)acetyl]amino]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O3/c22-17-7-1-14(2-8-17)13-19(26)23-11-12-24-20(27)15-5-9-18(10-6-15)25-21(28)16-3-4-16/h1-2,5-10,16H,3-4,11-13H2,(H,23,26)(H,24,27)(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSJXUTOXIIBABA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)CC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(cyclopropanecarboxamido)-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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